Cas no 1261488-03-2 (2-Chloro-4,6-difluorotoluene)

• Product Name: 2-Chloro-4,6-difluorotoluene
• CAS No: 1261488-03-2
• MF: C₇H₅ClF₂
• MW: 162.564408063889
• CID: 4969312
• Update Time: 2025-07-16

2-Chloro-4,6-difluorotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-difluorotoluene
• 1-chloro-3,5-difluoro-2-methylbenzene

• Inchi： 1S/C7H5ClF2/c1-4-6(8)2-5(9)3-7(4)10/h2-3H,1H3
• InChI Key： PXRRPCVQAZMNMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Additional information on 2-Chloro-4,6-difluorotoluene

Introduction to 2-Chloro-4,6-difluorotoluene (CAS No. 1261488-03-2)

2-Chloro-4,6-difluorotoluene, with the chemical formula C₇H₅ClF₂, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chlorine and fluorine substituents on a toluene backbone, make it a valuable building block for further functionalization.

The CAS No. 1261488-03-2 identifier is a standardized numerical code assigned to this specific chemical substance, ensuring precise identification and differentiation from other compounds. This numbering system is crucial for regulatory compliance, literature references, and inventory management in research and industrial settings.

2-Chloro-4,6-difluorotoluene exhibits distinct chemical properties due to its fluorinated aromatic ring. The fluorine atoms introduce electron-withdrawing effects, which influence the reactivity of the molecule. This characteristic makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, where it can serve as a precursor for constructing more complex heterocyclic structures.

In recent years, there has been growing interest in the application of fluorinated aromatic compounds like 2-Chloro-4,6-difluorotoluene in drug discovery. The fluorine atoms enhance metabolic stability and binding affinity to biological targets, making these compounds attractive for medicinal chemistry applications. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors and antiviral agents, where fluorine substitution plays a critical role in optimizing pharmacokinetic properties.

The synthesis of 2-Chloro-4,6-difluorotoluene typically involves multi-step organic transformations starting from commercially available precursors. One common approach includes the chlorination of 4,6-difluorobenzyl halides followed by aromatization under appropriate conditions. Advanced synthetic methodologies have also explored catalytic processes that improve yield and selectivity, reducing the environmental impact of production.

Recent advancements in computational chemistry have further facilitated the design of novel derivatives of 2-Chloro-4,6-difluorotoluene. Molecular modeling techniques allow researchers to predict the behavior of these compounds in biological systems, aiding in the optimization of drug candidates before experimental validation. Such computational studies have been instrumental in identifying lead compounds for diseases ranging from cancer to infectious disorders.

The agrochemical sector has also benefited from the use of 2-Chloro-4,6-difluorotoluene as an intermediate. Fluorinated aromatic compounds are known to exhibit enhanced pesticidal activity due to their ability to disrupt enzymatic pathways in pests. Researchers are currently exploring its potential in developing next-generation crop protection agents that offer improved efficacy while minimizing ecological impact.

In conclusion, 2-Chloro-4,6-difluorotoluene (CAS No. 1261488-03-2) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and drug developers alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.